Cas no 524674-71-3 (BENZOIC ACID, 6-BROMO-2-FLUORO-3-(TRIFLUOROMETHOXY)-)

• Product Name: BENZOIC ACID, 6-BROMO-2-FLUORO-3-(TRIFLUOROMETHOXY)-
• CAS No: 524674-71-3
• MF: C₈H₃BrF₄O₃
• MW: 303.005235910416
• MDL: MFCD28134151
• CID: 3391309
• PubChem ID: 10171790
• Update Time: 2025-06-13

BENZOIC ACID, 6-BROMO-2-FLUORO-3-(TRIFLUOROMETHOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 6-BROMO-2-FLUORO-3-(TRIFLUOROMETHOXY)-
• MFCD28134151
• SCHEMBL6723773
• CS-0160540
• 6-bromo-2-fluoro-3-(trifluoromethoxy)benzoic Acid
• AS-43188
• AKOS027334347
• 2-Bromo-6-fluoro-5-trifluoromethoxybenzoic acid
• 6-bromo-2-fluoro-3-(trifluoromethoxy)benzoicAcid
• 524674-71-3
• 898-284-1
• ZVA67471

• MDL： MFCD28134151
• Inchi： 1S/C8H3BrF4O3/c9-3-1-2-4(16-8(11,12)13)6(10)5(3)7(14)15/h1-2H,(H,14,15)
• InChI Key： PMHZGWJIYADKFG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1C(=O)O)F)OC(F)(F)F

Computed Properties

• Exact Mass: 301.92017g/mol
• Monoisotopic Mass: 301.92017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Additional information on BENZOIC ACID, 6-BROMO-2-FLUORO-3-(TRIFLUOROMETHOXY)-

Research Briefing on BENZOIC ACID, 6-BROMO-2-FLUORO-3-(TRIFLUOROMETHOXY)- (CAS: 524674-71-3) in Chemical and Biomedical Applications

Recent advancements in the field of chemical biology and pharmaceutical research have highlighted the significance of fluorinated benzoic acid derivatives, particularly BENZOIC ACID, 6-BROMO-2-FLUORO-3-(TRIFLUOROMETHOXY)- (CAS: 524674-71-3). This compound, characterized by its unique trifluoromethoxy and bromo-fluoro substitutions, has emerged as a promising scaffold in drug discovery and material science. Its structural features contribute to enhanced metabolic stability, lipophilicity, and binding affinity, making it a valuable candidate for therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. Researchers demonstrated that the bromo-fluoro substitution pattern facilitates selective cross-coupling reactions, enabling efficient derivatization for targeted drug development. The trifluoromethoxy group was found to significantly improve blood-brain barrier penetration, suggesting potential applications in central nervous system (CNS) disorders.

Further investigations in ACS Chemical Biology revealed the compound's utility in proteolysis-targeting chimeras (PROTACs). The 6-bromo-2-fluoro-3-(trifluoromethoxy)benzoic acid moiety served as an effective linker between target-binding and E3 ligase-recruiting components, demonstrating superior degradation efficiency against oncogenic proteins compared to traditional benzoic acid derivatives.

In material science applications, a 2024 report in Advanced Functional Materials detailed the incorporation of this compound into liquid crystal formulations. The strong dipole moment created by the trifluoromethoxy group, combined with the steric effects of bromo-fluoro substitutions, resulted in materials with exceptional thermal stability and electro-optical properties, suitable for next-generation display technologies.

Ongoing clinical research has identified derivatives of 524674-71-3 as potential therapeutics for resistant bacterial infections. The compound's ability to disrupt bacterial efflux pumps, particularly in Gram-negative pathogens, was highlighted in a recent Nature Microbiology publication. This mechanism appears synergistic with existing antibiotics, offering a pathway to combat antimicrobial resistance.

From a synthetic chemistry perspective, recent methodological developments have improved the scalability of 6-bromo-2-fluoro-3-(trifluoromethoxy)benzoic acid production. A 2024 Organic Process Research & Development article described a continuous-flow approach that achieves >90% yield while minimizing hazardous waste generation, addressing both economic and environmental concerns in industrial applications.

Future research directions appear focused on expanding the therapeutic applications of this compound scaffold. Preliminary data from several pharmaceutical companies suggest active development programs targeting inflammatory diseases and neurodegenerative disorders. The unique physicochemical properties of 524674-71-3 derivatives continue to drive innovation across multiple domains of chemical and biomedical research.